Cas no 2171587-93-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-5-methylpiperidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-5-methylpiperidine-2-carboxylic acid
• CAS No: 2171587-93-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6547169
• PubChem ID: 165801354
• Update Time: 2025-06-08

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-5-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-5-methylpiperidine-2-carboxylic acid
• 2171587-93-0
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]-5-methylpiperidine-2-carboxylic acid
• EN300-1475156

• Inchi： 1S/C26H30N2O5/c1-16-11-12-23(25(30)31)28(14-16)24(29)17(2)13-27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,11-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： WGFQZXSIXSOSSC-UHFFFAOYSA-N
• SMILES： O=C(C(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C)CCC1C(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-5-methylpiperidine-2-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-5-methylpiperidine-2-carboxylic Acid (CAS No. 2171587-93-0)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-5-methylpiperidine-2-carboxylic acid, identified by its CAS number 2171587-93-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and a piperidine ring. The presence of these structural elements not only contributes to its unique chemical properties but also suggests potential interactions with biological targets. Specifically, the fluoren moiety is known for its stability and electronic characteristics, which can be leveraged in the design of bioactive molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The piperidine ring, a common pharmacophore in medicinal chemistry, is particularly noted for its ability to enhance binding affinity and selectivity towards biological targets. The combination of these features in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-5-methylpiperidine-2-carboxylic acid makes it a valuable candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules containing the piperidine scaffold can interact with neurotransmitter receptors, potentially leading to therapeutic effects. Furthermore, the incorporation of the fluoren-based moiety may enhance the metabolic stability and bioavailability of the compound, which are critical factors for drug development.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-5-methylpiperidine-2-carboxylic acid involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the methoxycarbonyl group and the amine functionality at the 3-position of the piperidine ring are key steps in this synthesis. Advanced techniques such as solid-phase peptide synthesis and protecting group strategies have been employed to ensure high yields and purity.

Evaluation of the pharmacological properties of this compound has revealed several interesting findings. In vitro studies have demonstrated that it exhibits moderate activity against certain enzymes and receptors relevant to neurological disorders. Additionally, preliminary animal models suggest that it may have neuroprotective effects without significant side effects. These findings are encouraging and warrant further investigation into its potential as a lead compound for drug development.

The structural complexity of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-5-methylpiperidine-2-carboxylic acid also presents opportunities for derivative synthesis. By modifying specific functional groups or introducing additional substituents, researchers can explore new analogs with enhanced biological activity or improved pharmacokinetic properties. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

In conclusion, 1-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl}-5-methylpiperidine]-carb ox ylic acid (CAS No. 2171587'-93-'0) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure, characterized by key functional groups such as methoxycarbonyl, amine, and fluorenylmethoxy carbony l moieties, positions it as a valuable candidate for further exploration in drug discovery efforts aimed at treating neurological disorders and other diseases.